Cas no 21396-56-5 (1-Docosanaminium, N,N,N-trimethyl-, bromide)
21396-56-5 structure
Product Name:1-Docosanaminium, N,N,N-trimethyl-, bromide
CAS No:21396-56-5
MF:C25H54BrN
MW:448.606967449188
CID:1401031
PubChem ID:10216960
Update Time:2025-04-20
1-Docosanaminium, N,N,N-trimethyl-, bromide Chemical and Physical Properties
Names and Identifiers
-
- 1-Docosanaminium, N,N,N-trimethyl-, bromide
- docosyl(trimethyl)azanium,bromide
- SCHEMBL235457
- 21396-56-5
- DTXSID60436806
- docosyltrimethyl ammonium bromide
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- Inchi: 1S/C25H54N.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(2,3)4;/h5-25H2,1-4H3;1H/q+1;/p-1
- InChI Key: CDIPRYKTRRRSEM-UHFFFAOYSA-M
- SMILES: [Br-].[N+](C)(C)(C)CCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 392.9214
- Monoisotopic Mass: 447.34396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 27
- Rotatable Bond Count: 21
- Complexity: 253
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-Docosanaminium, N,N,N-trimethyl-, bromide Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
21396-56-5 (1-Docosanaminium, N,N,N-trimethyl-, bromide) Related Products
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- 21542-96-1(1-Docosanamine, N,N-dimethyl-)
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- 1938-62-1(10-(dimethylamino)decyldimethylamine)
- 7378-99-6(dimethyl(octyl)amine)
- 112-75-4(N,N-Dimethyltetradecylamine)
- 124-28-7(N,N-Dimethyloctadecan-1-amine)
- 68390-97-6(Amines, C16-18-alkyldimethyl)
- 10108-86-8(N,N,N-Trimethyloctan-1-aminium chloride)
- 112-69-6(N,N-Dimethylhexadecylamine)
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